5-(2-Amino-1,3-thiazol-4-yl)-2-hydroxybenzyl acetate

• IUPAC Name: [5-(2-amino-1,3-thiazol-4-yl)-2-hydroxyphenyl]methyl acetate
• InChI: InChI=1S/C12H12N2O3S/c1-7(15)17-5-9-4-8(2-3-11(9)16)10-6-18-12(13)14-10/h2-4,6,16H,5H2,1H3,(H2,13,14)
• InChI Key: HUZXSPRBYKZMDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=C(C=CC(=C1)C2=CSC(=N2)N)O
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

The compound “5-(2-Amino-1,3-thiazol-4-yl)-2-hydroxybenzyl acetate” is a derivative of 2-aminothiazole. 2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles.

Synthesis Analysis

The synthesis of a new series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol were synthesized and evaluated for enzyme inhibition study along with cytotoxic behavior. Ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate was converted to corresponding acid hydrazide by hydrazine hydrate in ethanol.

Molecular Structure Analysis

The molecular formula of the compound is C5H4N3O3S. The average mass is 186.169 Da and the monoisotopic mass is 185.997879 Da.

Chemical Reactions Analysis

The compound is involved in the synthesis of a new series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol.

Physical And Chemical Properties Analysis

The compound has an average mass of 186.169 Da and a monoisotopic mass of 185.997879 Da.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it’s worth noting that thiazole derivatives are used as drugs in treatment of cancer, lowering blood pressure and treatment of infection.